Cas no 63238-62-0 (Benzene, (4,4-dimethyl-1-pentenyl)-)

Benzene, (4,4-dimethyl-1-pentenyl)- structure
63238-62-0 structure
Product Name:Benzene, (4,4-dimethyl-1-pentenyl)-
CAS No:63238-62-0
MF:C13H18
MW:174.282023906708
CID:426929
PubChem ID:54242520
Update Time:2025-04-19

Benzene, (4,4-dimethyl-1-pentenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (4,4-dimethyl-1-pentenyl)-
    • 4,4-dimethylpent-1-enylbenzene
    • 63238-62-0
    • DTXSID90710000
    • (4,4-Dimethylpent-1-en-1-yl)benzene
    • Inchi: 1S/C13H18/c1-13(2,3)11-7-10-12-8-5-4-6-9-12/h4-10H,11H2,1-3H3
    • InChI Key: QQZWUCNROCSFIG-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)CC=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.14094
  • Monoisotopic Mass: 174.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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